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Compound of Interest

Compound Name: 2-(Trifluoromethyl)isonicotinic acid

Cat. No.: B158358

2-(Trifluoromethyl)isonicotinic Acid: A Technical
Safety Guide

This guide provides a comprehensive overview of the material safety data for 2-
(Trifluoromethyl)isonicotinic acid, intended for researchers, scientists, and professionals in
drug development. The following sections detail the chemical's hazards, safe handling
protocols, and physical and chemical properties.

Chemical Identification and Properties

2-(Trifluoromethyl)isonicotinic acid, also known as 2-(Trifluoromethyl)-4-pyridinecarboxylic
acid, is a solid, off-white crystalline powder.[1][2] It is slightly soluble in water.[1][2] This
compound is primarily used as a reactant in the synthesis of selective RAF inhibitors for cancer
research.[1]

Table 1: Physical and Chemical Properties
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Property Value Reference
CAS Number 131747-41-6 [1]
Molecular Formula C7H4F3NO2 [1]
Molecular Weight 191.11 g/mol [1]

Melting Point 217-223 °C [11[2]
Boiling Point 338.91£42.0 °C (Predicted) [1]

Density 1.484+0.06 g/cm3 (Predicted) [1]

pKa 2.94+0.10 (Predicted) [1]

Room Temperature
Storage Temperature (Recommended in a cool, dark
place, <15°C)

Hazard Identification and Safety Regulations

2-(Trifluoromethyl)isonicotinic acid is classified as a hazardous substance. According to the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS), itis a

warning-level hazard.

Table 2: GHS Hazard and Precautionary Statements
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Category

Code

Statement Reference

Hazard

H315

Causes skin irritation.

Hazard

H319

Causes serious eye

irritation.

Precautionary

P264

Wash skin thoroughly

after handling.

Precautionary

P280

Wear protective
gloves/protective
clothing/eye [31141[5]

protection/face

protection.

Precautionary

P302 + P352

IF ON SKIN: Wash

with plenty of water.

Precautionary

P305 + P351 + P338

IF IN EYES: Rinse
cautiously with water
for several minutes.
Remove contact
lenses, if present and
easy to do. Continue

rinsing.

Precautionary

P332 + P313

If skin irritation occurs:
Get medical

advice/attention.

Precautionary

P337 + P313

If eye irritation
persists: Get medical

advice/attention.

Precautionary

P362 + P364

Take off contaminated
clothing and wash it

before reuse.
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Experimental Protocols: Safe Handling and
Emergency Procedures

Given the hazardous nature of 2-(Trifluoromethyl)isonicotinic acid, strict adherence to safety
protocols is mandatory.

Personal Protective Equipment (PPE) and Handling

Researchers must use this chemical in a well-ventilated area, preferably within a chemical
fume hood.[3][6][7] Standard personal protective equipment should be worn at all times. This
includes:

o Eye Protection: Safety glasses or goggles.[3][6]
e Hand Protection: Chemical-resistant gloves.[3][6]
o Skin Protection: A lab coat or other protective clothing.[3][6]

During handling, it is crucial to avoid breathing in dust or fumes and prevent contact with skin
and eyes.[3][6] Do not eat, drink, or smoke in the laboratory.[6] After handling, wash hands and

any exposed skin thoroughly.[3][7]

Preparation Handling Post-Handling

Click to download full resolution via product page

Caption: A generalized workflow for the safe handling of chemical solids.

First Aid Measures

In the event of accidental exposure, the following first aid measures should be taken
immediately.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b158358?utm_src=pdf-body
https://aksci.com/sds/3728AA_SDS.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC8968.pdf
https://www.fishersci.com/store/msds?partNumber=AAA18109&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://aksci.com/sds/3728AA_SDS.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC8968.pdf
https://aksci.com/sds/3728AA_SDS.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC8968.pdf
https://aksci.com/sds/3728AA_SDS.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC8968.pdf
https://aksci.com/sds/3728AA_SDS.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC8968.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC8968.pdf
https://aksci.com/sds/3728AA_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA18109&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b158358?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Exposure Type

m
/ v Immediate Action \

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to do.

Follow-Up /
M~ A/

Get medical advice/attention Call a POISON CENTER or doctor/physician
if irritation persists. if you feel unwell.

Wash with plenty of soap and water. Move person to fresh air and keep comfortable for breathing.

Click to download full resolution via product page

Caption: First aid response to accidental exposure.

Spill and Disposal Procedures

In case of a spill, avoid generating dust.[6] Use dry clean-up procedures such as sweeping or
vacuuming the material into a suitable, sealed container for disposal.[6] All waste should be
disposed of in accordance with local, state, and federal regulations at an approved waste
disposal plant.[3]

Stability and Reactivity

2-(Trifluoromethyl)isonicotinic acid is stable under recommended storage conditions.[7] It is
incompatible with strong oxidizing and reducing agents.[7] Hazardous decomposition products
upon combustion include carbon oxides, nitrogen oxides (NOx), and hydrogen fluoride.[3][4][7]

Toxicological Information

Detailed toxicological studies for 2-(Trifluoromethyl)isonicotinic acid are not widely available.
However, based on its GHS classification, it is known to cause skin and serious eye irritation.
Inhalation may cause respiratory irritation.[3][4][5] The routes of exposure are inhalation, eye
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contact, skin contact, and ingestion.[3][4] Symptoms of skin contact may include itching,
scaling, redness, or blistering.[3][4] Eye contact can result in redness, pain, and potential
severe damage.[3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. 2-(Trifluoromethyl)isonicotinic acid CAS#: 131747-41-6 [amp.chemicalbook.com]
. chemwhat.com [chemwhat.com]

. aksci.com [aksci.com]

. aksci.com [aksci.com]

. aksci.com [aksci.com]

. Static.cymitquimica.com [static.cymitquimica.com]

°
~ » &) EaN w N -

. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [2-(Trifluoromethyl)isonicotinic acid material safety data
sheet (MSDS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b158358#2-trifluoromethyl-isonicotinic-acid-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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